Cas no 94856-40-3 (2-hydroxy-6,7-dimethylquinoline-3-carbonitrile)

2-Hydroxy-6,7-dimethylquinoline-3-carbonitrile is a heterocyclic organic compound featuring a quinoline backbone substituted with hydroxyl, cyano, and dimethyl functional groups. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the hydroxyl group enhances solubility and reactivity, while the cyano moiety offers versatility for further functionalization. The dimethyl substitution at the 6,7-positions contributes to steric stabilization, influencing regioselectivity in subsequent reactions. Its well-defined reactivity profile makes it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s stability and synthetic utility underscore its importance in advanced organic synthesis.

2-hydroxy-6,7-dimethylquinoline-3-carbonitrile structure

94856-40-3 structure

Product Name:2-hydroxy-6,7-dimethylquinoline-3-carbonitrile

CAS No:94856-40-3

MF:C₁₂H₁₀N₂O

MW:198.22060251236

MDL:MFCD09724147

CID:4347870

PubChem ID:13371428

Update Time:2025-05-27

2-hydroxy-6,7-dimethylquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Quinolinecarbonitrile, 1,2-dihydro-6,7-dimethyl-2-oxo-
- 2-Hydroxy-6,7-dimethyl-quinoline-3-carbonitrile
- 2-hydroxy-6,7-dimethylquinoline-3-carbonitrile
- 3-cyano-6,7-dimethyl-2(1H)-quinolinone
- AKOS006345752
- AKOS004121664
- 94856-40-3
- SCHEMBL10686783
- DTXSID601208114
- 1,2-Dihydro-6,7-dimethyl-2-oxo-3-quinolinecarbonitrile
- RVBSJPGBIUEEMF-UHFFFAOYSA-N
- MDL： MFCD09724147
- Inchi： 1S/C12H10N2O/c1-7-3-9-5-10(6-13)12(15)14-11(9)4-8(7)2/h3-5H,1-2H3,(H,14,15)
- InChI Key： RVBSJPGBIUEEMF-UHFFFAOYSA-N
- SMILES： N1C2=C(C=C(C)C(C)=C2)C=C(C#N)C1=O

Computed Properties

Exact Mass: 198.079312947Da
Monoisotopic Mass: 198.079312947Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 363
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 52.9Å²

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Enamine	EN300-9247174-1.0g	2-hydroxy-6,7-dimethylquinoline-3-carbonitrile	94856-40-3	95%	1.0g	$1133.0	2022-12-01
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Enamine	BBV-38301587-1g	2-hydroxy-6,7-dimethylquinoline-3-carbonitrile	94856-40-3	95%	1g	$1133.0	2023-09-01
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